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Compound of Interest

Compound Name: AZD5153

Cat. No.: B605766 Get Quote

AZD5153 is a potent, selective, and orally available bivalent inhibitor of the BET/BRD4

bromodomain, investigated for its therapeutic potential in various cancers. Due to its potent

biological activity and status as an investigational drug, stringent safety protocols are

imperative to minimize occupational exposure. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals handling

AZD5153 in a laboratory setting.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for AZD5153 indicates it is not classified as

hazardous under the Globally Harmonized System (GHS), it is crucial to recognize that as a

potent investigational compound intended for cancer therapy, it should be handled with the

utmost caution.[1] Clinical studies have identified dose-limiting toxicities in humans, including

thrombocytopenia (low platelet count), diarrhea, and fatigue.[2][3][4][5][6][7] Therefore, a

comprehensive risk assessment should be conducted before any handling of the compound.

Personal Protective Equipment (PPE)
A risk-based approach should be taken for the selection of PPE. The following table

summarizes the recommended PPE for handling AZD5153, based on general guidelines for

potent and hazardous drugs.
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PPE Category Item
Specifications and

Recommendations

Hand Protection Double Gloving

Wear two pairs of

chemotherapy-tested nitrile

gloves (compliant with ASTM

D6978). Change the outer

glove immediately upon

contamination.

Body Protection Disposable Gown

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles.

A face shield should be worn

over goggles when there is a

risk of splashes or aerosols.

Respiratory Protection N95 or higher Respirator

Recommended when handling

the solid compound outside of

a containment system (e.g.,

weighing), or when there is a

potential for aerosol

generation.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in designated

handling areas.

Engineering Controls
To minimize exposure, AZD5153 should be handled in a designated area with appropriate

engineering controls.

Ventilated Enclosure: A certified chemical fume hood or a biological safety cabinet should be

used for all manipulations of the solid compound and for preparing stock solutions.
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Closed Systems: Whenever feasible, use closed-system transfer devices for handling

solutions.

Safe Handling and Experimental Protocols
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store AZD5153 in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.

Weighing and Solution Preparation:

Perform all weighing operations of the solid compound within a ventilated enclosure.

Use disposable weighing boats and utensils.

To prepare stock solutions, slowly add the solvent to the solid to avoid generating dust.

AZD5153 is soluble in DMSO, DMF, and ethanol.[8][9][10]

Cap the container tightly and vortex or sonicate until the compound is fully dissolved.

Disposal:

All disposable PPE (gloves, gown, shoe covers) and materials that have come into contact

with AZD5153 should be disposed of as hazardous chemical waste.

Liquid waste containing AZD5153 should be collected in a designated, sealed waste

container.

Follow all institutional and local regulations for hazardous waste disposal.

Spill Management:

Evacuate and secure the area of the spill.

Wear appropriate PPE, including respiratory protection.
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For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, absorb with a suitable absorbent material.

Clean the spill area with a decontaminating solution (e.g., a detergent solution followed by a

solvent in which AZD5153 is soluble).

Collect all cleanup materials in a sealed container for hazardous waste disposal.

Quantitative Data
Parameter Value Source

Molecular Formula C₂₅H₃₃N₇O₃ [9]

Molecular Weight 479.6 g/mol [9]

Solubility

- DMSO: ≥ 20 mg/mL- DMF:

20 mg/mL- Ethanol: ≤ 20

mg/mL- PBS (pH 7.2): 10

mg/mL

[8][9]

Known Human Toxicities
Thrombocytopenia, Diarrhea,

Fatigue, Anemia, Nausea
[2][4][5][6][7]

Experimental Workflow for Safe Handling
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AZD5153 Handling Workflow
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Caption: A workflow diagram for the safe handling of AZD5153 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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